Cas no 6963-46-8 (2-Furanethanol,tetrahydro-a-propyl-)
6963-46-8 structure
Product Name:2-Furanethanol,tetrahydro-a-propyl-
2-Furanethanol,tetrahydro-a-propyl- Chemical and Physical Properties
Names and Identifiers
-
- 2-Furanethanol,tetrahydro-a-propyl-
- 1-(oxolan-2-yl)pentan-2-ol
- A842512
- NSC-53783
- DTXSID40287999
- 6963-46-8
- NSC53783
- 1-(2-oxolanyl)-2-pentanol
-
- Inchi: 1S/C9H18O2/c1-2-4-8(10)7-9-5-3-6-11-9/h8-10H,2-7H2,1H3
- InChI Key: AUFHQHXLHVLBNP-UHFFFAOYSA-N
- SMILES: O1CCCC1CC(CCC)O
Computed Properties
- Exact Mass: 158.13074
- Monoisotopic Mass: 158.131
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 11
- Rotatable Bond Count: 4
- Complexity: 104
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 2
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.6
- Topological Polar Surface Area: 29.5Ų
Experimental Properties
- Density: 0.96
- Boiling Point: 247.7°C at 760 mmHg
- Flash Point: 97.4°C
- Refractive Index: 1.455
- PSA: 29.46
- LogP: 1.71650
2-Furanethanol,tetrahydro-a-propyl- Related Literature
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Joseph H. Bisesi,Tara Sabo-Attwood Environ. Sci.: Nano, 2014,1, 574-583
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Albertus D. Handoko,Khoong Hong Khoo,Teck Leong Tan,Hongmei Jin,Zhi Wei Seh J. Mater. Chem. A, 2018,6, 21885-21890
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Eric Besson,Stéphane Gastaldi,Emily Bloch,Selma Aslan,Hakim Karoui,Olivier Ouari,Micael Hardy Analyst, 2019,144, 4194-4203
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Domenico Lombardo,Gianmarco Munaò,Pietro Calandra,Luigi Pasqua,Maria Teresa Caccamo Phys. Chem. Chem. Phys., 2019,21, 11983-11991
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Denis V. Korchagin,Elena A. Yureva,Alexander V. Akimov,Eugenii Ya. Misochko,Gennady V. Shilov,Artem D. Talantsev,Roman B. Morgunov,Alexander A. Shakin,Sergey M. Aldoshin,Boris S. Tsukerblat Dalton Trans., 2017,46, 7540-7548
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